Cas no 1221792-26-2 (Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate)

Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate structure
1221792-26-2 structure
Product Name:Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate
CAS No:1221792-26-2
MF:C11H10ClNO3
MW:239.655002117157
MDL:MFCD16140297
CID:1067774
PubChem ID:50853212
Update Time:2025-04-20

Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate
    • AKOS005071924
    • BE-0043
    • Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
    • Methyl2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
    • 1221792-26-2
    • MFCD16140297
    • MDL： MFCD16140297
    • Inchi： 1S/C11H10ClNO3/c1-6-3-7(11(14)15-2)10-8(4-6)13-9(5-12)16-10/h3-4H,5H2,1-2H3
    • InChI Key： ZULWCYYJSLEOKO-UHFFFAOYSA-N
    • SMILES： ClCC1=NC2C=C(C)C=C(C(=O)OC)C=2O1

Computed Properties

  • Exact Mass: 239.0349209g/mol
  • Monoisotopic Mass: 239.0349209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 52.3Ų

Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM489525-1g
Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
 1221792-26-2 95%
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 $*** 2023-04-03
Apollo Scientific
OR33536-1g
Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate
 1221792-26-2 95%
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abcr
AB269271-500 mg
Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate, 95%; .
 1221792-26-2 95%
500 mg
 €315.00 2023-07-20
abcr
AB269271-1 g
Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate, 95%; .
 1221792-26-2 95%
1 g
 €478.80 2023-07-20
abcr
AB269271-500mg
Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate, 95%; .
 1221792-26-2 95%
500mg
 €315.00 2025-02-09
abcr
AB269271-1g
Methyl 2-(chloromethyl)-5-methyl-1,3-benzoxazole-7-carboxylate, 95%; .
 1221792-26-2 95%
1g
 €478.80 2025-02-09
Ambeed
A394304-1g
Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
 1221792-26-2 95+%
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A2B Chem LLC
AI85333-1mg
Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
 1221792-26-2 >95%
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A2B Chem LLC
AI85333-5mg
Methyl 2-(chloromethyl)-5-methylbenzo[d]oxazole-7-carboxylate
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A2B Chem LLC
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